![molecular formula C22H16Cl2N2 B2976683 1-(4-chlorobenzyl)-2-(2-chlorostyryl)-1H-1,3-benzimidazole CAS No. 338772-25-1](/img/structure/B2976683.png)
1-(4-chlorobenzyl)-2-(2-chlorostyryl)-1H-1,3-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Chlorobenzyl)-2-(2-chlorostyryl)-1H-1,3-benzimidazole (CB-CS-BZ) is a novel chemical compound with potential applications in scientific research. It is a heterocyclic compound containing three rings of atoms, a benzene ring, a benzimidazole ring, and a styryl ring. CB-CS-BZ has attracted considerable interest due to its unique structure and potential applications in scientific research.
Scientific Research Applications
Antimicrobial and Anticancer Properties
Benzimidazole derivatives, including compounds similar to 1-(4-chlorobenzyl)-2-(2-chlorostyryl)-1H-1,3-benzimidazole, have been identified as potential antimicrobial and anticancer agents. A study by (Pham et al., 2022) synthesized various benzimidazole derivatives and found that some compounds demonstrated potent antibacterial properties against strains such as MRSA, as well as significant anticancer activity against various cancer cell lines.
Synthesis Techniques and Applications
Advancements in the synthesis of benzimidazole derivatives have been significant. (Mamedov & Zhukova, 2021) discussed various synthetic strategies for constructing benzimidazole scaffolds, highlighting their importance in pharmaceutical applications. These methods are crucial for developing new compounds with potential therapeutic applications.
Environmental Applications
In the context of environmental science, benzimidazole derivatives have been studied for their role as corrosion inhibitors. (Khaled, 2003) investigated the inhibitory action of benzimidazole derivatives on iron corrosion, indicating their potential industrial application as protective agents against metal degradation.
Pharmaceutical and Therapeutic Research
The pharmaceutical industry has shown interest in benzimidazole derivatives due to their diverse biological properties. (Ife et al., 1989) explored the use of benzimidazole derivatives as H+/K+-ATPase inhibitors, which are crucial in the development of treatments for conditions like acid reflux.
properties
IUPAC Name |
2-[(E)-2-(2-chlorophenyl)ethenyl]-1-[(4-chlorophenyl)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16Cl2N2/c23-18-12-9-16(10-13-18)15-26-21-8-4-3-7-20(21)25-22(26)14-11-17-5-1-2-6-19(17)24/h1-14H,15H2/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJHQBPBYNMKXEX-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorobenzyl)-2-(2-chlorostyryl)-1H-1,3-benzimidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.